Cas no 1261481-72-4 (3-Iodo-2-nitrobenzylamine)

• Product Name: 3-Iodo-2-nitrobenzylamine
• CAS No: 1261481-72-4
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 4965158
• Update Time: 2025-08-05

3-Iodo-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitrobenzylamine

• Inchi： 1S/C7H7IN2O2/c8-6-3-1-2-5(4-9)7(6)10(11)12/h1-3H,4,9H2
• InChI Key： FCXAJTGWLNCBGF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(CN)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.95523 g/mol
• Monoisotopic Mass: 277.95523 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8
• Molecular Weight: 278.05

Additional information on 3-Iodo-2-nitrobenzylamine

Professional Introduction to 3-Iodo-2-nitrobenzylamine (CAS No. 1261481-72-4)

3-Iodo-2-nitrobenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. With the CAS number 1261481-72-4, this compound represents a critical intermediate in the synthesis of various biologically active molecules, particularly those involving nitrogen-containing heterocycles and functionalized aromatic systems.

The structural motif of 3-Iodo-2-nitrobenzylamine consists of a benzene ring substituted with both an iodine atom at the 3-position and a nitro group at the 2-position, flanked by an amine functional group. This unique arrangement provides a rich platform for further chemical modifications, making it a valuable building block in medicinal chemistry. The presence of the iodine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the nitro group can be reduced to an amino group, enabling subsequent derivatization into amines or further functionalization via diazotization and coupling reactions.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing nitro and iodine substituents due to their ability to modulate biological pathways effectively. For instance, derivatives of 3-Iodo-2-nitrobenzylamine have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases. The nitro group, when reduced to an amine, can serve as a pharmacophore that interacts with specific target proteins or enzymes, thereby altering cellular signaling cascades. This has led to several research groups investigating its role in developing novel therapeutics that leverage its reactivity and binding properties.

The utility of 3-Iodo-2-nitrobenzylamine extends beyond pharmaceutical applications into materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it an excellent precursor for synthesizing polymers with tailored electronic properties or for creating novel agrochemicals that exhibit enhanced efficacy against pests and pathogens. The benzene ring itself is a common scaffold in many industrial chemicals, and modifications at the 2- and 3-positions can fine-tune the physical and chemical properties of the final product.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Iodo-2-nitrobenzylamine as a key intermediate. Techniques such as flow chemistry have enabled more efficient and scalable synthesis of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to develop more sustainable methods for producing derivatives of 3-Iodo-2-nitrobenzylamine, minimizing waste and hazardous byproducts. These innovations not only make the synthesis more environmentally friendly but also enhance the accessibility of this compound for research purposes.

The biological activity of compounds derived from 3-Iodo-2-nitrobenzylamine has been extensively studied in preclinical models. Researchers have found that certain derivatives exhibit potent inhibitory effects on enzymes involved in inflammation and oxidative stress, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, the iodine atom present in the molecule allows for further functionalization via metal-catalyzed reactions, enabling the creation of complex drug candidates with multiple binding sites or enhanced pharmacokinetic profiles.

The role of computational chemistry in understanding the behavior of 3-Iodo-2-nitrobenzylamine cannot be overstated. Molecular modeling studies have provided insights into how different substituents affect its reactivity and binding affinity to biological targets. These simulations have helped guide experimental efforts by predicting optimal reaction conditions and identifying promising derivatives for further testing. As computational power continues to grow, so too does our ability to design molecules like 3-Iodo-2-nitrobenzylamine with greater precision and efficiency.

In conclusion, 3-Iodo-2-nitrobenzylamine(CAS No. 1261481-72-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while recent advancements in synthetic chemistry continue to expand its applications. As research progresses, we can expect even more innovative uses for this compound in drug discovery, materials science, and beyond.